(2S)-2-(benzenesulfonamido)-4-methylpentanoic acid

• IUPAC Name: (2S)-2-(benzenesulfonamido)-4-methylpentanoic acid
• InChI: InChI=1S/C12H17NO4S/c1-9(2)8-11(12(14)15)13-18(16,17)10-6-4-3-5-7-10/h3-7,9,11,13H,8H2,1-2H3,(H,14,15)/t11-/m0/s1
• InChI Key: FLJPDKBVKGRHQC-NSHDSACASA-N
• Canonical SMILES: CC(C)CC(C(=O)O)NS(=O)(=O)C1=CC=CC=C1
• Isomeric SMILES: CC(C)C[C@@H](C(=O)O)NS(=O)(=O)C1=CC=CC=C1
• Molecular Formula: C12H17NO4S
• Molecular Weight: 271.33 g/mol

Description

Benzenesulfonamido is a part of sulfonamides, which are a group of synthetic medicines that contain the sulfonamide chemical group. They are used for a wide range of conditions from diabetes to pain relief. Pentanoic acid, also known as valeric acid, is a carboxylic acid.

Synthesis Analysis

Sulfonamides can be synthesized by the reaction of aniline and sulfonic acid. The synthesis of pentanoic acid can be achieved through various methods, including the oxidation of pentanol.

Molecular Structure Analysis

The molecular structure of sulfonamides involves a benzene ring attached to a sulfonamide group. Pentanoic acid has a five-carbon chain with a carboxyl group at one end.

Chemical Reactions Analysis

Sulfonamides can participate in a variety of reactions due to the presence of the sulfonamide group. Pentanoic acid, being a carboxylic acid, can undergo typical acid reactions such as esterification and amide formation.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure and the functional groups present. For instance, sulfonamides, due to the presence of the sulfonamide group, are usually solid at room temperature and have a high melting point.

Mechanism of Action

Sulfonamides act as competitive inhibitors of bacterial synthesis of folic acid, which is essential for nucleic acid formation and ultimately DNA and RNA.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. Sulfonamides, for instance, can cause allergic reactions in some individuals.

Future Directions

The future directions in the study of such compounds could involve exploring their potential uses in various fields such as medicine, agriculture, and industry. It could also involve studying their environmental impact and ways to mitigate it.